Cas no 67708-72-9 (aucubigenin-1-O-beta-gentiobioside)

aucubigenin-1-O-beta-gentiobioside structure
67708-72-9 structure
Product Name:aucubigenin-1-O-beta-gentiobioside
CAS No:67708-72-9
MF:C21H32O14
MW:508.470388412476
CID:2039756
Update Time:2025-04-21

aucubigenin-1-O-beta-gentiobioside Chemical and Physical Properties

Names and Identifiers

    • aucubigenin-1-O-beta-gentiobioside
    • Ulmoside
    • 6'-O-??-Glucosylaucubin
    • Inchi: 1S/C21H32O14/c22-4-7-3-9(24)8-1-2-31-19(12(7)8)35-21-18(30)16(28)14(26)11(34-21)6-32-20-17(29)15(27)13(25)10(5-23)33-20/h1-3,8-30H,4-6H2
    • InChI Key: NOVFAHFRCMKDBE-UHFFFAOYSA-N
    • SMILES: OCC1C(O)C(O)C(O)C(OCC2C(O)C(O)C(O)C(OC3C4C(C(C=C4CO)O)C=CO3)O2)O1

Computed Properties

  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 35
  • XLogP3: -3.927
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk